Cas no 947533-96-2 (2-Methyl-5-(trifluoromethyl)phenylboronic acid)

• Product Name: 2-Methyl-5-(trifluoromethyl)phenylboronic acid
• CAS No: 947533-96-2
• MF: C₈H₈BF₃O₂
• MW: 203.954133033752
• MDL: MFCD11042432
• CID: 841839
• PubChem ID: 44558153
• Update Time: 2024-10-25

2-Methyl-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethyl)phenylboronic acid
• [2-methyl-5-(trifluoromethyl)phenyl]boronic acid
• 2-Methyl-5-trifluoromethyl-phenylboronic acid
• B-[2-Methyl-5-(trifluoromethyl)phenyl]boronic acid (ACI)
• (2-METHYL-5-(TRIFLUOROMETHYL)PHENYL)BORONIC ACID
• SCHEMBL4841354
• EN300-316423
• BS-24686
• CS-0175769
• 2-Methyl-5-(trifluoromethyl)phenylboronicacid
• XH0402
• Z1269195163
• 947533-96-2
• 2-Methyl-5-(trifluoromethyl)phenyl boronic acid
• DTXSID80659373
• AKOS015842294
• SY066130
• MFCD11042432
• J-509996
• DB-028153
• 2-Methyl-5-trifluoromethylphenylboronic acid

• MDL： MFCD11042432
• Inchi： 1S/C8H8BF3O2/c1-5-2-3-6(8(10,11)12)4-7(5)9(13)14/h2-4,13-14H,1H3
• InChI Key： WFARXIDYQNIXLI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B(O)O)C(C)=CC=1)(F)F

Computed Properties

• Exact Mass: 204.05700
• Monoisotopic Mass: 204.0569441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 287.0±50.0 ºC (760 Torr),
• Flash Point: 127.4±30.1 ºC,
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 40.46000
• LogP: 0.69360